Cas no 813452-01-6 (BUTANOYL CHLORIDE, 4-CHLORO-3-(FLUOROMETHYL)-)

• Product Name: BUTANOYL CHLORIDE, 4-CHLORO-3-(FLUOROMETHYL)-
• CAS No: 813452-01-6
• MF: C₅H₇Cl₂FO
• MW: 173.012883424759
• CID: 3400921
• PubChem ID: 21919441
• Update Time: 2025-04-21

BUTANOYL CHLORIDE, 4-CHLORO-3-(FLUOROMETHYL)- Chemical and Physical Properties

Names and Identifiers

• BUTANOYL CHLORIDE, 4-CHLORO-3-(FLUOROMETHYL)-
• 813452-01-6
• DTXSID801266291
• 4-Chloro-3-(fluoromethyl)butanoyl chloride
• SCHEMBL1928678

• Inchi： 1S/C5H7Cl2FO/c6-2-4(3-8)1-5(7)9/h4H,1-3H2
• InChI Key： XPJQIDXNDRRUFW-UHFFFAOYSA-N
• SMILES： ClCC(CF)CC(=O)Cl

Computed Properties

• Exact Mass: 171.9857984Da
• Monoisotopic Mass: 171.9857984Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 97
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 17.1Ų